Cas no 2437-25-4 (Undecyl cyanide)
Undecyl cyanide, a linear alkyl cyanide with the molecular formula C11H21CN, is a versatile intermediate in organic synthesis. It offers high purity and stability, enabling precise chemical transformations. Its linear structure facilitates efficient reactions, enhancing yield and selectivity. Undecyl cyanide is well-suited for the synthesis of pharmaceuticals, agrochemicals, and fine chemicals, where high purity and control over the reaction pathway are critical.
Undecyl cyanide structure
Product Name:Undecyl cyanide
CAS No:2437-25-4
MF:C12H23N
MW:181.31772351265
MDL:MFCD00001946
CID:42963
PubChem ID:24900626
Update Time:2025-10-17
Undecyl cyanide Chemical and Physical Properties
Names and Identifiers
-
- dodecanenitrile
- Lauronitrile
- 1-Cyanoundecane
- Decylacetonitrile
- Dodecanonitrile
- dodecylnitrile
- Lauric acid nitrile
- Lauric nitrile
- lauryl nitrile
- Me(CH2)10CN
- n-Undecyl cyanide
- Undecyl Cyanide
- Undecyl cyanide
-
- MDL： MFCD00001946
- Inchi： 1S/C12H23N/c1-2-3-4-5-6-7-8-9-10-11-12-13/h2-11H2,1H3
- InChI Key： VXCUURYYWGCLIH-UHFFFAOYSA-N
- SMILES： CCCCCCCCCCCC#N
- BRN： 970348
Computed Properties
- Exact Mass: 181.18300
- Monoisotopic Mass: 181.18305
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 9
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 23.8
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 0.827 g/mL at 25 °C(lit.)
- Melting Point: 4°C
- Boiling Point: 276°C
- Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C - Refractive Index: n20/D 1.436(lit.)
- Water Partition Coefficient: Insoluble in water.
- PSA: 23.79000
- LogP: 4.43088
- Solubility: Unable or difficult to mix
Undecyl cyanide Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H302,H312,H332
- Warning Statement： P280
- Hazardous Material transportation number：UN 3276 6.1/PG 3
- WGK Germany：2
- Hazard Category Code： 20/21/22
- Safety Instruction： S36-S36/37
- RTECS：JR2600000
-
Hazardous Material Identification：
- Safety Term：6.1
- Packing Group：I; II; III
- Risk Phrases：R20/21/22
- Storage Condition：Store in a cool, dry place. Store in tightly closed containers.
- Packing Group：I; II; III
- Hazard Level：6.1
- HazardClass：9
- TSCA：Yes
Undecyl cyanide Customs Data
- HS CODE：29269095
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Undecyl cyanide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | U218560-1g |
Undecyl cyanide |
2437-25-4 | 1g |
$ 45.00 | 2022-06-02 | ||
| TRC | U218560-2.5g |
Undecyl cyanide |
2437-25-4 | 2.5g |
$ 60.00 | 2022-06-02 | ||
| abcr | AB126393-25 ml |
Dodecanonitrile, 98%; . |
2437-25-4 | 98% | 25ml |
€64.30 | 2022-06-12 | |
| abcr | AB126393-500 ml |
Dodecanonitrile, 98%; . |
2437-25-4 | 98% | 500ml |
€459.00 | 2022-06-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L0110-500ml |
Undecyl cyanide |
2437-25-4 | 98.0%(GC) | 500ml |
￥4555.0 | 2022-05-30 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | L0110-25ml |
Undecyl cyanide |
2437-25-4 | 98.0%(GC) | 25ml |
￥505.0 | 2022-05-30 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D806428-25ml |
Dodecanenitrile |
2437-25-4 | 98% | 25ml |
￥198.00 | 2022-01-10 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | D806428-100ml |
Dodecanenitrile |
2437-25-4 | 98% | 100ml |
￥687.00 | 2022-01-10 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | U1605-25G |
Undecyl cyanide |
2437-25-4 | 25g |
¥198.73 | 2023-11-03 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | U1605-100G |
Undecyl cyanide |
2437-25-4 | 99% | 100G |
￥2447.59 | 2022-02-23 |
Undecyl cyanide Related Literature
-
Kevin J. M. Burke,M. Christine Berry,Michael Cooke Analyst 1987 112 1427
-
Patricia L. Huestis,Nicholas Lease,Chris E. Freye,Daniel L. Huber,Geoffrey W. Brown,Daniel L. McDonald,Tammie Nelson,Christopher J. Snyder,Virginia W. Manner RSC Adv. 2023 13 9304
-
Octavian Dumitru Pavel,Peter Goodrich,Liliana Cristian,Simona M. Coman,Vasile I. Parvulescu,Christopher Hardacre Catal. Sci. Technol. 2015 5 2696
-
Binzhou Lin,Shanshan Shi,Yiqun Cui,Yupei Liu,Guo Tang,Yufen Zhao Org. Chem. Front. 2018 5 2860
-
Liliana Cristian,Simona Nica,Octavian D. Pavel,Constantin Mihailciuc,Valer Almasan,Simona M. Coman,Christopher Hardacre,Vasile I. Parvulescu Catal. Sci. Technol. 2013 3 2646
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Nitriles
- Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organic cyanides Nitriles
- Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides
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